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Compound of Interest

Compound Name: Phenol, 2-fluoro-3,6-diiodo-
CAS No.: 1806347-73-8
Cat. No.: B12093955
Get Quote
. J

Executive Summary & Chemical Identity

2-Fluoro-3,6-diiodophenol (CAS: 1806347-73-8) represents a highly functionalized aromatic
scaffold. Its structural uniqueness lies in the "push-pull" electronic environment created by the
electron-donating hydroxyl group (

) juxtaposed with the strong inductive electron-withdrawing effects of fluorine and two iodine
atoms. This substitution pattern makes it a potent precursor for regioselective cross-coupling
reactions, particularly in the design of proteolysis-targeting chimeras (PROTACSs) and
metabolically stable agrochemicals.

Chemical Identifiers
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Parameter Detail
IUPAC Name 2-Fluoro-3,6-diiodophenol
CAS Number 1806347-73-8

Molecular Formula

Molecular Weight 363.89 g/mol

SMILES Oclc(F)c(l)cecll

Physicochemical Profile

The following data synthesizes experimental baselines with calculated properties derived from
structural analogs (e.g., 2,6-diiodophenol and 2-fluorophenol).

Solid-State & Solution Properties

o Physical State: Off-white to pale yellow crystalline solid. The color often deepens upon
storage due to trace iodine liberation (oxidation).

¢ Melting Point: Predicted range 68—74 °C. (Note: Di-ortho substituted phenols often have
lower melting points than para-isomers due to the disruption of intermolecular hydrogen
bonding by steric bulk).

e Solubility:

o Water:[1][2][3][4][5] Very low (< 0.5 mg/mL). The lipophilic iodine atoms dominate the
solvation profile.

o Organic Solvents: Highly soluble in dichloromethane (DCM), ethyl acetate, and DMSO.

o Stability: Light-sensitive.[4] Carbon-lodine bonds are prone to photolytic cleavage; storage
in amber vials at -20°C is standard protocol.

Acidity (pKa) & Electronic Effects

The acidity of the phenolic hydroxyl is a critical parameter for alkylation reactions.
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e Estimated pKa:5.8 — 6.3
e Mechanistic Insight: Standard phenol has a pKa of ~10.
o Ortho-lodine Effect: The iodine at C6 (ortho) enhances acidity via inductive withdrawal (

effect), though less than bromine or chlorine.

o Ortho-Fluorine Effect:[6] The fluorine at C2 exerts a strong inductive effect, significantly

stabilizing the phenoxide anion.

o Combined Effect: The cumulative electron deficiency renders this compound significantly
more acidic than 2,6-diiodophenol (pKa ~6.7), necessitating mild bases (e.g.,

rather than
) for alkylation to avoid side reactions.

Lipophilicity
e LogP (Predicted):3.8 — 4.2
e Implication: The molecule is highly lipophilic. In drug discovery, this scaffold adds significant

hydrophobic bulk, which can improve membrane permeability but may increase non-specific
protein binding.

Synthesis & Regiocontrol (Expert Analysis)

Synthesizing the 3,6-diiodo isomer is non-trivial because standard electrophilic aromatic
substitution (SEAr) on 2-fluorophenol favors the para (C4) position. Direct iodination typically
yields 2-fluoro-4,6-diiodophenol.

To access the 2-fluoro-3,6-diiodophenol isomer, a Directed Ortho-Metalation (DoM) strategy is
the most reliable high-purity route.

Protocol: Regioselective Synthesis via DoM

e Protection: Convert 2-fluorophenol to a MOM-ether (Methoxymethyl ether) to direct lithiation.
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e Lithiation: Treat with

-BuLi at -78°C. The fluorine atom at C2 and the oxygen at C1 synergistically direct lithiation
to the C3 position (the "in-between" site is sterically accessible enough for Li, or lithiation
occurs at C3 due to the strong inductive effect of F).

e lodination (C3): Quench with elemental lodine (

) to install the first iodide at C3.

o Deprotection: Acidic hydrolysis removes the MOM group.

e lodination (C6): Standard SEAr iodination (NIS or

/peroxide) now selectively targets the C6 position (ortho to OH), as C4 is less activated
relative to the highly activated ortho site, or careful stoichiometric control is used.

Protection MOM-Ether Do Lithiation Quench (12) Deprotection o onheng | Selectivi ty: Ortho to OH SEAr lodination
AFIETE (MOM-CI, DIPEA) ) Intermediate [(n—BuLl‘ -78°C) [ Installs C3-lodine (HCUMeOH, ) P NIS, 0°C Raloios blicorenc]

Click to download full resolution via product page

Caption: Figure 1. Regioselective synthesis pathway utilizing Directed Ortho Metalation (DoM)
to bypass the natural para-selectivity of phenols.

Spectroscopic Characterization

Validation of the 3,6-substitution pattern is critical to distinguish it from the common 4,6-isomer.

Nuclear Magnetic Resonance (NMR)
« NMR (DMSO-
):

o The aromatic region will show two distinct doublets (or a doublet of doublets) representing
the protons at C4 and C5.
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o Coupling Constants: The protons at C4 and C5 are ortho to each other (

).

o Differentiation: In the unwanted 4,6-isomer, the protons would be at C3 and C5 (meta
coupling,

). Observation of an 8 Hz coupling constant confirms the 3,6-diiodo structure (leaving H4
and H5 adjacent).

e NMR:

o Single signal, likely split into a doublet by H3 (if H3 were present) or showing complex
coupling with H4/H5.

e NMR:

o Distinct C-I shifts (typically shielded, ~80-90 ppm).
Mass Spectrometry (MS)
o Pattern: ESI- (Negative mode) is preferred for phenols.
e m/z: Molecular ion peak

at 362.9.

« |sotope Distribution: lodine is monoisotopic (
), so the pattern is simple, but fragmentation often shows loss of | (

).

Reactivity & Applications

This molecule serves as a "linchpin” scaffold. The two iodine atoms are chemically distinct due
to their electronic environments, allowing for iterative cross-coupling.

Chemoselective Cross-Coupling
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o Site C6 (Ortho to OH): More electron-rich due to proximity to the oxygen donor. Typically less
reactive in oxidative addition than C3.

e Site C3 (Ortho to F): The C-I bond at C3 is more electron-deficient due to the inductive effect
of the adjacent Fluorine. Palladium oxidative addition occurs preferentially at C3.

This selectivity allows researchers to install two different R-groups sequentially:

e Step 1: Suzuki coupling at C3 (limiting Pd, low temp).

e Step 2: Suzuki/Sonogashira coupling at C6 (higher temp, excess catalyst).

2-Fluoro-3,6-diiodophenol

Pd(0), RT
Electronic Activation by F

O-Alkylation Suzuki Coupling
(K2CO03, R-X) (Site C3 Selective)

Ether Derivatives
(Protected Scaffold)

Biaryl Intermediate
(C3-substituted)

Suzuki Coupling
(Site C6 Secondary)

Terphenyl/Complex Core
(C3, C6-disubstituted)
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Caption: Figure 2. Chemoselective functionalization logic. The C3-lodine is electronically
activated by the adjacent Fluorine, enabling sequential coupling.

Safety & Handling
e Hazards: Like most halogenated phenols, it is an irritant and potentially toxic if absorbed.
» GHS Classification:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H302: Harmful if swallowed.

o Disposal: Must be treated as halogenated organic waste. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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